Cas no 1351632-19-3 (N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide
• CAS No: 1351632-19-3
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5912200
• PubChem ID: 56765192
• Update Time: 2025-10-21

N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide
• AKOS024537807
• N-[(4-hydroxyoxan-4-yl)methyl]-[1,1'-biphenyl]-4-carboxamide
• 1351632-19-3
• N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-[1,1'-biphenyl]-4-carboxamide
• VU0536251-1
• F6200-0654
• N-[(4-hydroxyoxan-4-yl)methyl]-4-phenylbenzamide

• Inchi： 1S/C19H21NO3/c21-18(20-14-19(22)10-12-23-13-11-19)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-9,22H,10-14H2,(H,20,21)
• InChI Key： JWTXTGGBBFIMIM-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCOCC1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide

Comprehensive Overview of N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide (CAS No. 1351632-19-3): Properties, Applications, and Research Insights

N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide (CAS No. 1351632-19-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This biphenyl-derived carboxamide features a unique hydroxyoxane (tetrahydropyran) moiety, which contributes to its distinct physicochemical properties and potential applications. The compound's molecular structure combines aromatic and heterocyclic components, making it a subject of interest for drug discovery and advanced material development.

In recent years, researchers have focused on heterocyclic compounds like N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide due to their versatile biological activities. The presence of both hydroxyl and amide functional groups in its structure enables hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. These characteristics align with current trends in targeted drug design and small molecule therapeutics, addressing growing interest in precision medicine approaches.

The synthesis of CAS 1351632-19-3 typically involves multi-step organic reactions, including amide coupling between biphenyl-4-carboxylic acid derivatives and amino-substituted tetrahydropyran intermediates. Recent publications highlight improved synthetic routes with better yields and purity, reflecting the pharmaceutical industry's demand for high-quality building blocks. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's structural integrity and purity profile.

From a therapeutic perspective, the biphenyl-carboxamide core structure shows promise in modulating protein-protein interactions, a hot topic in drug discovery research. The compound's hydrophilic-lipophilic balance (HLB), influenced by its hydroxyoxane component, may contribute to improved bioavailability compared to purely aromatic analogs. These properties make it valuable for developing kinase inhibitors or GPCR modulators, addressing frequent searches about "next-generation drug candidates" and "improved drug solubility."

In material science applications, N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide serves as a precursor for functional polymers and liquid crystals. Its rigid biphenyl unit and flexible tetrahydropyran ring create interesting mesomorphic properties, relevant to display technologies and organic electronics. This dual applicability responds to growing interest in "multipurpose organic compounds" and "sustainable material development."

Safety evaluations of CAS 1351632-19-3 indicate it requires standard laboratory handling precautions. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, aligning with workplace safety trends. The compound's stability profile suggests compatibility with various formulation techniques, a frequent concern in pharmaceutical development forums.

Ongoing research explores structure-activity relationships (SAR) of this compound class, particularly how the hydroxyoxane modification affects biological potency. Preliminary computational studies suggest enhanced binding affinity compared to unsubstituted biphenyl analogs, addressing popular queries about "molecular docking improvements" and "rational drug design strategies."

The commercial availability of N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide from specialty chemical suppliers has increased, reflecting market demand for pharmaceutical intermediates. Quality specifications typically require ≥95% purity by HPLC, with certificates of analysis available. This availability supports its use in high-throughput screening campaigns and medicinal chemistry programs.

Environmental fate studies of this compound class show moderate biodegradability, with the hydroxyl group enhancing aqueous solubility compared to non-polar analogs. These characteristics respond to increasing searches about "green chemistry metrics" and "sustainable pharmaceutical development."

Future directions for CAS 1351632-19-3 research include exploring its potential in combination therapies and drug delivery systems. The compound's balanced polarity makes it a candidate for prodrug development, particularly for improving CNS penetration – a recurring theme in neurological drug discovery discussions.

In analytical applications, this compound serves as a chromatographic standard for method development due to its distinct UV absorption profile. Laboratories frequently search for "HPLC reference materials" with well-characterized properties like this biphenyl derivative.

The patent landscape reveals growing interest in N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide derivatives, particularly in areas of inflammatory disease treatment and metabolic disorder management. This aligns with healthcare trends toward chronic disease management solutions.

From a regulatory perspective, proper documentation of CAS 1351632-19-3 handling follows standard chemical management protocols. The compound's status as a non-controlled substance facilitates research applications while maintaining compliance with international chemical regulations.

In summary, N-(4-hydroxyoxan-4-yl)methyl-1,1'-biphenyl-4-carboxamide represents an important structural class bridging pharmaceutical and material science applications. Its unique combination of aromatic and oxygenated heterocyclic features continues to inspire innovative research across multiple disciplines, addressing contemporary scientific challenges and industrial needs.